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Compound of Interest

Compound Name: Menthol-d2

Cat. No.: B12373230 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Menthol-d2, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans.

When working with Menthol-d2, a deuterated form of menthol, it is crucial to adhere to strict

safety protocols to minimize exposure and ensure proper disposal. While specific safety data

for Menthol-d2 is not readily available, its chemical properties are nearly identical to those of

menthol. Therefore, the safety precautions for menthol should be closely followed. Menthol is

classified as a skin and eye irritant.[1][2][3]

Personal Protective Equipment (PPE)
To ensure personal safety when handling Menthol-d2, the following personal protective

equipment is required:

Eye and Face Protection: Safety goggles with side shields are essential to protect against

splashes and dust.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber with a minimum thickness

of 0.11 mm, should be worn. Always inspect gloves before use and change them if they

become contaminated.
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Respiratory Protection: In well-ventilated areas, respiratory protection may not be necessary.

However, if dust or aerosols are generated, a suitable particulate respirator should be used.

For higher concentrations or in poorly ventilated spaces, a supplied-air respirator may be

required.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact. In case of skin contact, wash the affected area thoroughly with soap and water.

Contaminated clothing should be removed immediately and washed before reuse.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

Menthol-d2 and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.

Avoid direct contact with skin and eyes.

Take precautionary measures against static discharge.

Keep away from sources of ignition as fine dust can pose an explosion risk.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

The recommended storage temperature is between 15–25 °C.

As with other deuterated compounds, it is advisable to store Menthol-d2 in a dry, inert

atmosphere to prevent hydrogen-deuterium exchange with atmospheric moisture. Using

amber vials can protect the compound from light-catalyzed degradation.
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Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Characterization: Unused Menthol-d2 and any materials contaminated with it should

be treated as hazardous waste.

Containerization: Collect waste in a suitable, labeled, and sealed container.

Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or in the regular trash.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. After thorough cleaning, the container can be

disposed of as non-hazardous waste.

Quantitative Data Summary
Property Value Source

Melting Point/Freezing Point 34 - 36 °C (93 - 97 °F)

Initial Boiling Point 216 °C (421 °F)

Acute Toxicity (Oral, Rat LD50) 3,180 mg/kg

Partition Coefficient (n-

octanol/water)
log Pow: 3.40 at 37 °C (99 °F)
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Safe Handling and Disposal Workflow for Menthol-d2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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